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Compound of Interest

Compound Name:
3-(Aminomethyl)benzoic acid

hydrochloride

Cat. No.: B1284310 Get Quote

This technical guide provides a comprehensive overview of 3-(Aminomethyl)benzoic acid
hydrochloride, a versatile chemical compound utilized as a pharmaceutical intermediate and a

building block in organic synthesis. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical research.

Chemical Properties and Identification
3-(Aminomethyl)benzoic acid hydrochloride is a white to off-white solid compound.[1] It is

slightly soluble in water.[1][2] The hydrochloride salt form enhances the stability and solubility of

the parent compound, 3-(Aminomethyl)benzoic acid, making it suitable for various applications

in research and development.[3]

Below is a summary of its key chemical properties:
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Property Value Source(s)

CAS Number 876-03-9 [1][4][5]

Molecular Formula C₈H₁₀ClNO₂ [1][4][5]

Molecular Weight 187.62 g/mol [1][5]

Melting Point 242 °C

IUPAC Name
3-(aminomethyl)benzoic

acid;hydrochloride
[5]

SMILES
Cl.NCC1=CC(=CC=C1)C(O)=

O
[4]

InChIKey
SJCCOASSOPUHEN-

UHFFFAOYSA-N
[2][4]

Appearance White to off-white solid [1]

Solubility Slightly soluble in water [1][2]

Chemical Structure
The chemical structure of 3-(Aminomethyl)benzoic acid hydrochloride consists of a benzoic

acid molecule substituted with an aminomethyl group at the meta position (position 3) of the

benzene ring. The amino group is protonated in the hydrochloride form.

Caption: 2D structure of 3-(Aminomethyl)benzoic acid hydrochloride.

Experimental Protocols
Synthesis of 3-(Aminomethyl)benzoic acid
hydrochloride
A common method for the synthesis of 3-(Aminomethyl)benzoic acid hydrochloride involves

the reduction of 3-cyanobenzoic acid.[1]

Materials:
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3-cyanobenzoic acid

Tetrahydrofuran (THF)

Isopropanol

Concentrated hydrochloric acid

Platinum(IV) oxide (catalyst)

Ether

Methanol

Procedure:[1]

Suspend 3-cyanobenzoic acid (5.88 g, 40 mmol) in 50 mL of THF.

Stir and gently heat the suspension until the solid is completely dissolved.

Add 50 mL of isopropanol to the solution and allow it to cool to room temperature.

Slowly add 4.2 mL of pre-cooled concentrated hydrochloric acid to the cooled solution.

Add 300 mg of platinum(IV) oxide catalyst to the mixture.

The reaction proceeds (details of reaction conditions such as hydrogenation pressure and

time are not specified in the source).

Upon completion of the reaction, add 50 mL of ether to precipitate the product.

Collect the precipitate by filtration and wash it with ether.

Dissolve the resulting solid in methanol and filter to remove the catalyst.

Remove the solvent by distillation under reduced pressure to yield the final product, 3-
(Aminomethyl)benzoic acid hydrochloride.

The structure of the synthesized product can be confirmed by ¹H-NMR analysis.[1]
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Applications and Biological Relevance
3-(Aminomethyl)benzoic acid hydrochloride serves as a crucial intermediate in the

synthesis of various pharmaceutical compounds.[1][6] Derivatives of benzylamine and

benzamidine, for which this compound is a precursor, have been identified as competitive

inhibitors of proteolytic enzymes such as trypsin, plasmin, and thrombin.[1][6] This inhibitory

activity makes them interesting candidates for the development of drugs targeting processes

involving these enzymes, such as blood coagulation and fibrinolysis.

The synthesis workflow from a precursor to the final product and its potential application can be

visualized as follows:

Synthesis Application

3-Cyanobenzoic acid Reduction
(H₂, PtO₂)

Reactant 3-(Aminomethyl)benzoic
acid hydrochloride

Yields Pharmaceutical Intermediate
Used as Synthesis of

Enzyme Inhibitors
(e.g., for Trypsin, Plasmin)

Click to download full resolution via product page

Caption: Synthesis workflow and application of 3-(Aminomethyl)benzoic acid hydrochloride.

Safety and Handling
3-(Aminomethyl)benzoic acid hydrochloride is associated with certain hazards. It is harmful

if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[5]

Appropriate personal protective equipment, including gloves and safety glasses, should be

worn when handling this chemical. It should be stored in a well-closed container in a cool, dry

place, typically between 2°C and 8°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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